4-Ethyloxolan-3-amine
Overview
Description
4-Ethyloxolan-3-amine (EOA) is a cyclic organic compound that belongs to the class of amines. It has a molecular weight of 115.18 g/mol and a molecular formula of C6H13NO . EOA is a liquid that has a slightly sweet and ammonia-like odor.
Synthesis Analysis
The synthesis of amines like 4-Ethyloxolan-3-amine typically involves alkylation and acylation . Primary, secondary, and tertiary amines can be alkylated by reaction with a primary alkyl halide .Molecular Structure Analysis
The IUPAC name for 4-Ethyloxolan-3-amine is 4-ethyltetrahydrofuran-3-amine . The InChI code is 1S/C6H13NO/c1-2-5-3-8-4-6(5)7/h5-6H,2-4,7H2,1H3 .Chemical Reactions Analysis
Amines are known for their ability to act as weak organic bases . They react with acids to form salts soluble in water . This property is often used to increase the water solubility of drugs for oral or intravenous administration .Physical And Chemical Properties Analysis
4-Ethyloxolan-3-amine is a liquid at room temperature . It has a slightly sweet and ammonia-like odor.Mechanism of Action
While specific information on the mechanism of action for 4-Ethyloxolan-3-amine was not found, amines in general are known to exhibit a range of pharmacological activities . For example, sulfonamide drugs, which are a class of amines, act as competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid, which is essential for the further production of DNA in bacteria .
Safety and Hazards
The safety information for 4-Ethyloxolan-3-amine indicates that it is classified under GHS02, GHS05, and GHS07 . The hazard statements include H226, H315, H318, and H335 . Precautionary measures include P210, P233, P240, P241, P242, P243, P261, P264, P271, P280, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P370+P378, P403+P233, P403+P235, P405, and P501 .
Future Directions
While specific future directions for 4-Ethyloxolan-3-amine were not found, amines in general have a wide range of applications in various industries such as dye production, rubber manufacturing, and pharmaceutical synthesis . Therefore, the study and development of amines like 4-Ethyloxolan-3-amine could potentially have significant implications in these fields.
properties
IUPAC Name |
4-ethyloxolan-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-2-5-3-8-4-6(5)7/h5-6H,2-4,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYFCHPORKPFYBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1COCC1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethyloxolan-3-amine | |
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